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Compound of Interest

Compound Name: Aluminum tert-butoxide

Cat. No.: B045353 Get Quote

Technical Support Center: Safe Handling of
Aluminum Tert-Butoxide
This technical support center provides essential guidance for researchers, scientists, and drug

development professionals on managing the flammability and other hazards associated with

aluminum tert-butoxide in a laboratory setting.

Frequently Asked Questions (FAQs)
Q1: What are the primary flammability hazards of aluminum tert-butoxide?

A1: Aluminum tert-butoxide is classified as a flammable solid (H228) that can ignite upon

contact with heat, sparks, or open flames.[1][2] Dust from the compound can also form

explosive mixtures with air.[2][3] It is highly reactive with water, releasing flammable gases.[4]

Q2: What should I do in case of a fire involving aluminum tert-butoxide?

A2: In case of a fire, use a Class D dry powder extinguisher, dry sand, or carbon dioxide.[1][5]

Do NOT use water, as it will react violently with the aluminum tert-butoxide and intensify the

fire.[2] For major fires, evacuate the area and fight the fire remotely due to the risk of explosion.

[5]

Q3: How should I properly store aluminum tert-butoxide to minimize fire risk?
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A3: Store aluminum tert-butoxide in a tightly closed container in a cool, dry, and well-

ventilated area designated for flammable solids.[1][2] It should be stored under an inert

atmosphere (e.g., nitrogen or argon) as it is sensitive to air and moisture.[2][6] Keep it away

from sources of ignition, oxidizing agents, and water.[1][2]

Q4: What are the hazardous decomposition products of aluminum tert-butoxide when

heated?

A4: When heated to decomposition, aluminum tert-butoxide can produce carbon monoxide

(CO), carbon dioxide (CO2), and fumes of aluminum or aluminum oxide.[1][5]

Q5: What personal protective equipment (PPE) is required when handling aluminum tert-
butoxide?

A5: When handling aluminum tert-butoxide, you must wear flame-retardant protective

clothing, chemical-resistant gloves, and chemical safety goggles or a face shield.[1][2][3] Work

should be conducted in a chemical fume hood to avoid inhalation of dust.[2]
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Issue Probable Cause Solution

Sparks or static discharge

observed when handling the

powder.

Improper grounding of

equipment or use of non-

sparking tools.

Ensure all equipment,

including containers and

scoops, are properly

grounded.[1][3] Use non-

sparking tools for all transfers

and manipulations.[2]

The material appears clumpy

or has solidified.

Exposure to moisture from the

air.[6]

The material has likely

hydrolyzed. Do not use if the

integrity of the compound is

compromised. Dispose of it

according to your institution's

hazardous waste guidelines.

A small spill occurs in the fume

hood.

Accidental mishandling during

transfer.

Wearing appropriate PPE,

cover the spill with a dry, inert

absorbent material like sand or

earth.[2] Scoop the mixture

into a sealed container for

proper disposal. Do not use

water for cleanup.[2]

A fire has started in the

container.

Accidental introduction of an

ignition source or reaction with

contaminants.

Immediately use a Class D fire

extinguisher, dry sand, or CO2.

[5] If the fire is not immediately

extinguishable, evacuate the

area and activate the fire

alarm.

Quantitative Data Summary
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Property Value Source

CAS Number 556-91-2 [1]

Molecular Formula C₁₂H₂₇AlO₃ [7]

Molecular Weight 246.32 g/mol [7][8]

Appearance
White to gray powder or

crystals
[6][9]

Melting Point >200 °C [9]

Boiling Point Sublimes at 180 °C [6]

Flash Point >65 °C [6][10]

Autoignition Temperature No information available [5]

Solubility

Very soluble in organic

solvents like alcohols,

benzene, toluene, and xylene.

[6][10] Reacts with water.

Experimental Protocol: Safe Handling and Use in a
Reaction
This protocol outlines the safe procedure for using aluminum tert-butoxide as a reagent in a

laboratory-scale chemical reaction.

1. Preparation and Precautionary Measures:

Ensure a Class D fire extinguisher and a container of dry sand are readily accessible.
Work exclusively within a certified chemical fume hood.
Set up all glassware and ensure it is completely dry by oven-drying or flame-drying under an
inert atmosphere.
Purge the reaction vessel with an inert gas (e.g., nitrogen or argon).

2. Weighing and Transfer:
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Transfer the required amount of aluminum tert-butoxide from its storage container to a pre-
weighed, dry flask under a positive pressure of inert gas.
Use non-sparking spatulas and tools for the transfer.
Ground all equipment to prevent static discharge.
Seal the primary storage container immediately after use.

3. Reaction Setup:

Add the aluminum tert-butoxide to the reaction solvent (e.g., dry toluene) under a
continuous inert gas flow.
If the reaction requires heating, use a heating mantle with a temperature controller. Do not
use an open flame.

4. Post-Reaction Quenching:

Cool the reaction mixture to 0 °C using an ice bath.
Slowly and carefully add a quenching agent (e.g., isopropanol) dropwise to neutralize any
unreacted aluminum tert-butoxide. This is an exothermic reaction; maintain slow addition
to control the temperature.
Once the initial reaction subsides, slowly add water to quench the remaining alkoxide.

5. Waste Disposal:

All solid waste contaminated with aluminum tert-butoxide should be collected in a
designated, sealed container.
Liquid waste should be quenched as described above before being placed in the appropriate
hazardous waste container.
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Aluminum tert-butoxide Spill Occurs

Assess Spill Size and Location

Small, Contained Spill?

Evacuate Area and Alert Supervisor

No

Ensure Proper PPE is Worn
(Gloves, Goggles, Lab Coat)

Yes

Cover with Dry, Inert Material
(e.g., Sand, Dry Earth)

Collect with Non-Sparking Tools

Place in a Sealed Container for Hazardous Waste Disposal

Decontaminate the Area

Click to download full resolution via product page

Caption: Workflow for handling an aluminum tert-butoxide spill.
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Working with
Aluminum tert-butoxide?

Work in a Chemical Fume Hood

Wear Chemical Safety Goggles
and/or Face Shield

Wear Chemical-Resistant Gloves
(e.g., Nitrile, Neoprene)

Wear a Flame-Retardant Lab Coat

Wear Closed-Toed Shoes

Proceed with Experiment

Click to download full resolution via product page

Caption: Personal Protective Equipment (PPE) selection for handling aluminum tert-butoxide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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